Cas no 14399-35-0 (1,4-bis(2-methoxyethyl)piperazine dihydrochloride)

• Product Name: 1,4-bis(2-methoxyethyl)piperazine dihydrochloride
• CAS No: 14399-35-0
• MF: C₁₀H₂₄Cl₂N₂O₂
• MW: 275.215761184692
• MDL: MFCD34168087
• CID: 5457162
• PubChem ID: 155973419
• Update Time: 2025-06-09

1,4-bis(2-methoxyethyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(2-methoxyethyl)piperazine dihydrochloride
• 14399-35-0
• Z4986225052
• EN300-28221277

• MDL： MFCD34168087
• Inchi： 1S/C10H22N2O2.2ClH/c1-13-9-7-11-3-5-12(6-4-11)8-10-14-2;;/h3-10H2,1-2H3;2*1H
• InChI Key： OFXPVBFLWYRRDY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)CCN1CCN(CCOC)CC1

Computed Properties

• Exact Mass: 274.1214834g/mol
• Monoisotopic Mass: 274.1214834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Melting Point: 216-218 °C

Additional information on 1,4-bis(2-methoxyethyl)piperazine dihydrochloride

Professional Introduction to 1,4-bis(2-methoxyethyl)piperazine dihydrochloride (CAS No. 14399-35-0)

1,4-bis(2-methoxyethyl)piperazine dihydrochloride, with the chemical formula C₁₁H₂₁NO₃·2HCl, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperazine derivative, identified by its CAS number 14399-35-0, has garnered attention due to its structural properties and potential applications in drug development. The compound features a piperazine core substituted with two 2-methoxyethyl groups, which contribute to its unique physicochemical characteristics and biological interactions.

The structure of 1,4-bis(2-methoxyethyl)piperazine dihydrochloride encompasses a six-membered aromatic ring with nitrogen atoms at the 1 and 4 positions, each bonded to a 2-methoxyethyl side chain. This configuration imparts both lipophilicity and hydrogen bonding capabilities, making it a versatile scaffold for medicinal chemistry applications. The presence of two hydrochloride salts further enhances its solubility in aqueous media, facilitating its use in various formulations.

In recent years, 1,4-bis(2-methoxyethyl)piperazine dihydrochloride has been explored as a potential intermediate in the synthesis of bioactive molecules. Its piperazine moiety is a common pharmacophore in many pharmacologically active compounds, including antipsychotics, antidepressants, and antihistamines. The methoxyethyl groups provide additional functional handles that can be modified to fine-tune the biological activity and pharmacokinetic properties of derivatives.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced efficacy and reduced side effects. For instance, modifications to the methoxyethyl chains have been investigated for their potential to modulate receptor binding affinities and metabolic stability. These efforts align with the broader goal of creating more targeted and effective treatments for neurological and cardiovascular disorders.

The synthesis of 1,4-bis(2-methoxyethyl)piperazine dihydrochloride typically involves multi-step organic reactions starting from commercially available precursors. Key steps include nucleophilic substitution reactions to introduce the methoxyethyl groups onto the piperazine ring, followed by salt formation with hydrochloric acid to yield the dihydrochloride salt. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a biological perspective, 1,4-bis(2-methoxyethyl)piperazine dihydrochloride exhibits interesting interactions with various biological targets. Preliminary studies suggest that it may influence neurotransmitter systems by modulating the activity of transporters and receptors involved in synaptic transmission. These findings are particularly relevant in the context of neurodegenerative diseases, where dysregulation of neurotransmitter levels plays a critical role. Further investigation into its mechanism of action could uncover new therapeutic strategies.

The pharmacokinetic profile of 1,4-bis(2-methoxyethyl)piperazine dihydrochloride is another area of active research. Its solubility profile and metabolic stability are key factors that determine its bioavailability and duration of action. Comparative studies with related compounds have provided insights into how structural modifications affect these properties. Such knowledge is essential for optimizing drug candidates for clinical use.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural research as a precursor for bioactive agrochemicals. Derivatives of piperazine-based compounds are known for their herbicidal and pesticidal properties. By incorporating functional groups such as methoxyethyl chains, researchers aim to develop environmentally friendly alternatives that are effective against pests while minimizing ecological impact.

The regulatory landscape surrounding 1,4-bis(2-methoxyethyl)piperazine dihydrochloride is another important consideration for researchers and manufacturers. Compliance with chemical safety regulations ensures that handling and disposal practices are conducted responsibly. As part of ongoing efforts to promote sustainable chemistry practices, industry stakeholders are increasingly focusing on green synthesis methods that reduce waste and hazardous byproducts.

Looking ahead, the future prospects for 1,4-bis(2-methoxyethyl)piperazine dihydrochloride appear promising as new research avenues continue to emerge. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate the discovery of novel derivatives with improved therapeutic profiles. Advances in computational chemistry and high-throughput screening technologies may also streamline the process of identifying promising candidates for further development.

In conclusion,1,4-bis(2-methoxyethyl)piperazine dihydrochloride (CAS No. 14399-35-0) represents a valuable compound in medicinal chemistry with diverse applications across multiple sectors. Its unique structural features make it an attractive scaffold for drug design, while ongoing research continues to uncover new possibilities for its use in therapy and agriculture. As scientific understanding evolves，this compound will undoubtedly remain at the forefront of innovation in chemical biology.